Cas no 26818-53-1 (Ethanedithioamide,N1,N2-bis(1-methylpropyl)-)
26818-53-1 structure
Product Name:Ethanedithioamide,N1,N2-bis(1-methylpropyl)-
CAS No:26818-53-1
MF:C10H20N2S2
MW:232.409199714661
CID:272097
PubChem ID:3032825
Update Time:2025-04-19
Ethanedithioamide,N1,N2-bis(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanedithioamide,N1,N2-bis(1-methylpropyl)-
- N,N'-di(butan-2-yl)ethanedithioamide
- 26818-53-1
- BRN 1776262
- 4-04-00-00622 (Beilstein Handbook Reference)
- DTXSID70949619
- N,N-Di-sec-butyl dithiooxamide
- OXAMIDE, N,N'-DI-sec-BUTYLDITHIO-
- N~1~,N~2~-Di(butan-2-yl)ethanebis(thioamide)
-
- Inchi: 1S/C10H20N2S2/c1-5-7(3)11-9(13)10(14)12-8(4)6-2/h7-8H,5-6H2,1-4H3,(H,11,13)(H,12,14)
- InChI Key: SWSRADGPGOTAJT-UHFFFAOYSA-N
- SMILES: S=C(C(NC(C)CC)=S)NC(C)CC
Computed Properties
- Exact Mass: 232.107
- Monoisotopic Mass: 232.10679
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 88.2
Experimental Properties
- Density: 1.1331 (rough estimate)
- Boiling Point: 296.2°C at 760 mmHg
- Flash Point: 132.9°C
- Refractive Index: 1.5500 (estimate)
- PSA: 24.06
Ethanedithioamide,N1,N2-bis(1-methylpropyl)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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